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Compound of Interest

Compound Name: 2-(Trifluoromethoxy)ethanol

Cat. No.: B1369605

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This document provides essential, immediate
safety and logistical information for 2-(Trifluoromethoxy)ethanol, including operational and
disposal plans, to ensure laboratory safety and build trust in our commitment to value beyond
the product itself.

Chemical Properties and Hazards

2-(Trifluoromethoxy)ethanol is a colorless, flammable liquid used as an organic synthesis
intermediate.[1][2] It is crucial to understand its associated hazards to ensure proper handling.

Property[3][4][5] Value

CAS Number 362631-84-3
Molecular Formula CsHsF30:2
Molecular Weight 130.07 g/mol
Appearance Colorless liquid
Density 1.334 g/mL at 25 °C
Boiling Point 59 °C

Flash Point 44.4 °C (111.9 °F)
Storage Temperature 2-8°C
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Hazard Statement[3][5][6][7]

Description

H226 Flammable liquid and vapour.
H315 Causes skin irritation.

H319 Causes serious eye irritation.
H335 May cause respiratory irritation.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.

PPE Category[6][7]

Specifications

Eye/Face Protection

Face shield and safety glasses meeting NIOSH
(US) or EN 166 (EU) standards.

Skin Protection

Handle with gloves that have been inspected
prior to use. Use proper glove removal
technigue. Dispose of contaminated gloves after
use in accordance with applicable laws and
good laboratory practices. Wash and dry hands.
Impervious clothing, including flame retardant

antistatic protective clothing, is required.

Respiratory Protection

Use a full-face respirator with multi-purpose
combination (US) or type ABEK (EN 14387)
respirator cartridges as a backup to engineering
controls. If the respirator is the sole means of
protection, use a full-face supplied air respirator.
Respirators and components must be tested
and approved under appropriate government
standards such as NIOSH (US) or CEN (EU).

Experimental Protocols
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Handling and Storage Protocol:

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[6]

e Grounding: Ground/bond container and receiving equipment to prevent static discharge.[7]
Use explosion-proof electrical, ventilating, and lighting equipment.[7]

o Personal Protective Equipment: Before handling, don the required PPE as specified in the
table above.

e Avoiding Contact: Avoid contact with skin and eyes.[6][7] Avoid inhalation of vapor or mist.[6]

[7]

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[6][7] No
smoking.[6][7]

o Storage: Keep the container tightly closed in a dry and well-ventilated place.[6][7] Containers
that have been opened must be carefully resealed and kept upright to prevent leakage.[6][7]
Store in a cool place at a recommended temperature of 2-8°C.[6][7] The substance is
moisture, air, and heat sensitive, and should be stored under nitrogen.[6][7]

Spill Response Protocol:

Evacuation: Evacuate personnel to safe areas.[6][7]

o Ventilation: Ensure adequate ventilation.[6][7]

« Ignition Sources: Remove all sources of ignition.[6][7]

» Containment: Prevent further leakage or spillage if it is safe to do so.[6][7] Do not let the
product enter drains.[6][7]

e Cleanup: Contain the spillage and then collect it with a non-combustible absorbent material
(e.g., sand, earth, diatomaceous earth, vermiculite).[6] Place the collected material in a
container for disposal according to local/national regulations.[6]

First Aid Protocol:
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Exposure Route First Aid Measures[6]

) Move the person into fresh air. If not breathing,
Inhalation ) o o o
give artificial respiration. Consult a physician.

) Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes and consult a physician.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Disposal Plan

Waste material must be disposed of in accordance with the Directive on waste 2008/98/EC and
other national and local regulations.[6]

» Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.
[6][7] The material can be burned in a chemical incinerator equipped with an afterburner and
scrubber, but extra care should be taken during ignition as it is highly flammable.[7]

o Containers: Do not mix with other waste.[6] Handle uncleaned containers as you would the
product itself.[6] Dispose of as unused product.[6][7]

Workflow for Handling 2-(Trifluoromethoxy)ethanol
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Workflow for Handling 2-(Trifluoromethoxy)ethanol
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Caption: A flowchart outlining the safe handling, use, and disposal of 2-
(Trifluoromethoxy)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

